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Compound of Interest

Compound Name: 1-(4-Chlorophenyl)ethanone-d7

Cat. No.: B12387643 Get Quote

An In-depth Technical Guide to the Physical Properties of 1-(4-Chlorophenyl)ethanone-d7

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the known physical

properties of 1-(4-Chlorophenyl)ethanone, which serves as a close analogue for its deuterated

counterpart, 1-(4-Chlorophenyl)ethanone-d7. Due to the limited availability of specific

experimental data for the d7 isotopologue, this document leverages data from the non-

deuterated compound, providing a robust baseline for research and development activities. The

guide includes a detailed summary of physical constants, standardized experimental protocols

for property determination, and a logical workflow for the physical characterization of such

compounds.

Introduction
1-(4-Chlorophenyl)ethanone is a chemical intermediate used in the synthesis of various

pharmaceutical compounds. Its deuterated analogue, 1-(4-Chlorophenyl)ethanone-d7, is of

significant interest in drug development, particularly in pharmacokinetic and metabolic studies

where isotopic labeling can be used to trace the fate of a molecule in vivo. The physical

properties of a compound are critical in determining its handling, formulation, and behavior in

biological systems. This guide synthesizes the available data for the non-deuterated form as a

reliable proxy for the d7 variant, as the substitution of hydrogen with deuterium typically results

in only minor changes to physical properties such as melting point, boiling point, and density.
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Physical Properties Data
The physical properties of 1-(4-Chlorophenyl)ethanone are well-documented and are

summarized in the table below. These values are expected to be very close to those for 1-(4-
Chlorophenyl)ethanone-d7.

Physical Property Value Notes

Molecular Formula C₈H₇ClO
For 1-(4-

Chlorophenyl)ethanone

Molecular Weight 154.59 g/mol [1][2]
For 1-(4-

Chlorophenyl)ethanone

Melting Point 18 - 20 °C[3]

The temperature at which the

solid form of a substance

changes to a liquid state.

Boiling Point 232 - 237.7 °C[1][4][5]

The temperature at which the

vapor pressure of a liquid

equals the pressure

surrounding the liquid.

Density
1.1922 - 1.2 g/cm³ at 20 °C[1]

[4]

Mass of a unit volume of a

substance.

Solubility

Insoluble in water; soluble in

chloroform, miscible with

diethyl ether and ethanol.[4]

The ability of a solid, liquid, or

gaseous chemical substance

to dissolve in a solvent.

Vapor Pressure 0.04 mmHg at 25 °C[3]

The pressure exerted by a

vapor in thermodynamic

equilibrium with its condensed

phases.

Refractive Index 1.5549[5]

A dimensionless number that

describes how fast light travels

through the material.

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b12387643?utm_src=pdf-body
https://www.benchchem.com/product/b12387643?utm_src=pdf-body
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.rssl.com/scientific-techniques-methods/physical-characterisation-techniques/
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://uomustansiriyah.edu.iq/media/lectures/3/3_2024_09_24!10_07_56_PM.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://uomustansiriyah.edu.iq/media/lectures/3/3_2024_09_24!10_07_56_PM.pdf
https://uomustansiriyah.edu.iq/media/lectures/3/3_2024_09_24!10_07_56_PM.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Accurate determination of physical properties is fundamental to chemical characterization. The

following are generalized protocols for key physical property measurements.

Melting Point Determination (Capillary Method)
The melting point of a solid is the temperature at which it changes state from solid to liquid. A

sharp melting point range typically indicates a high degree of purity.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:

A small amount of the finely powdered dry sample is packed into a capillary tube to a height

of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus, adjacent to

the thermometer.

The sample is heated at a steady rate of approximately 10-20 °C per minute initially.

When the temperature is about 15-20 °C below the expected melting point, the heating rate

is reduced to 1-2 °C per minute.

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire sample has turned into a clear liquid is recorded as the

end of the melting range.

Boiling Point Determination (Microscale Method)
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The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.

Apparatus:

Thiele tube or a small test tube with a side arm

Capillary tube (sealed at one end)

Thermometer

Heating oil (e.g., mineral oil)

Heat source (e.g., Bunsen burner or heating mantle)

Procedure:

A small volume (a few milliliters) of the liquid is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

The test tube is attached to a thermometer and immersed in a heating bath (Thiele tube).

The apparatus is heated gently until a rapid and continuous stream of bubbles emerges from

the open end of the inverted capillary tube.

The heat source is removed, and the liquid is allowed to cool.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.

Solubility Determination
Solubility tests are used to determine the appropriate solvent for a compound and can provide

insights into its polarity and functional groups.

Apparatus:

Small test tubes
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Vortex mixer or stirring rods

Graduated cylinders or pipettes

Procedure:

Approximately 0.1 g of the solid (or 0.2 mL of a liquid) is placed into a test tube.

3 mL of the solvent (e.g., water, ethanol, diethyl ether, chloroform) is added in portions.

The mixture is agitated vigorously after each addition.

The compound is classified as soluble if it dissolves completely. Observations such as color

change or gas evolution are also noted.

Logical Workflow for Physical Characterization
The following diagram illustrates a typical workflow for the physical characterization of a new

chemical entity, such as 1-(4-Chlorophenyl)ethanone-d7.
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Workflow for Physical Characterization of a Chemical Compound

Initial Assessment

Primary Physical Properties Solubility & Spectroscopic Analysis

Data Compilation & Reporting

Obtain Pure Sample

Assess Purity (e.g., NMR, GC-MS)

Melting Point Determination Boiling Point Determination Density Measurement Solubility Testing Refractive Index Measurement Spectroscopic Analysis (IR, UV-Vis)

Analyze and Compile Data

Generate Technical Data Sheet

Click to download full resolution via product page

Caption: A flowchart illustrating the standard workflow for the physical characterization of a

chemical compound.

Conclusion
This technical guide provides essential information on the physical properties of 1-(4-

Chlorophenyl)ethanone, which serves as a reliable reference for the deuterated analogue, 1-(4-
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Chlorophenyl)ethanone-d7. The provided experimental protocols offer a standardized

approach for the in-house determination of these properties, ensuring data consistency and

reliability. For researchers and drug development professionals, this information is crucial for

the effective handling, formulation, and study of this important isotopically labeled compound. It

is recommended that key physical properties be experimentally verified for any new batch of

material to ensure quality and consistency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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